[1-(2-Hydroxyethyl)imidazolidin-2-ylidene]malononitrile

• Molecular Formula: C8H10N4O
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 2-[1-(2-hydroxyethyl)imidazolidin-2-ylidene]propanedinitrile
• InChI: InChI=1S/C8H10N4O/c9-5-7(6-10)8-11-1-2-12(8)3-4-13/h11,13H,1-4H2
• InChI Key: VRBXWVPDCRVORW-UHFFFAOYSA-N
• SMILES: C1CN(C(=C(C#N)C#N)N1)CCO

Description

[1-(2-Hydroxyethyl)imidazolidin-2-ylidene]malononitrile, commonly known as HEMN, is a nitrogen-based heterocyclic compound. It is a versatile reagent that has been widely used in various scientific research fields, including chemistry, biology, and materials science. HEMN has shown potential as a useful building block for the synthesis of novel compounds with diverse applications.

Mechanism of Action

HEMN has a unique mechanism of action, which involves the formation of a stable intermediate through the reaction of malononitrile with an amine. The intermediate then undergoes a series of reactions, leading to the formation of HEMN. The reaction mechanism has been extensively studied, and researchers have gained a better understanding of the reaction pathway.
Biochemical and Physiological Effects:
HEMN has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it has low toxicity and does not cause any significant adverse effects. It has been used in several biological studies, including the development of new drugs and the synthesis of biomaterials.

Advantages and Limitations for Lab Experiments

HEMN has several advantages for use in lab experiments. It is a versatile reagent that can be used in various reactions, and it has a high yield. It is also relatively easy to synthesize. However, HEMN has some limitations, including its sensitivity to light and air. It can also be difficult to handle, and researchers must take precautions to avoid exposure to the compound.

Future Directions

HEMN has shown potential as a useful building block for the synthesis of novel compounds with diverse applications. Future research should focus on exploring new synthetic methods for HEMN, as well as its use in the development of new materials for various applications. Additionally, further studies are needed to better understand the biochemical and physiological effects of HEMN and its potential use in drug development.

Synthesis Methods

HEMN can be synthesized using several methods, including the reaction of malononitrile with 1,2-diaminoethane in the presence of a base, or by reacting malononitrile with imidazolidine-2-one. The synthesis process involves the formation of a stable intermediate, which is then converted into HEMN through a series of reactions.

Scientific Research Applications

HEMN has been extensively used in scientific research, particularly in the field of materials science. It has shown potential as a building block for the synthesis of novel compounds with diverse applications, including the development of new materials for organic electronics, photovoltaics, and sensors.